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Compound of Interest

Compound Name: 5-Bromo-2-hydroxybenzophenone

Cat. No.: B1330228

This technical guide provides a detailed overview of 5-Bromo-2-hydroxybenzophenone, a
versatile chemical compound with significant applications in industrial and research settings.
Tailored for researchers, scientists, and professionals in drug development, this document
outlines its core physicochemical properties and illustrates a conceptual workflow for its
characterization and application.

Molecular Structure and Identity

5-Bromo-2-hydroxybenzophenone is an aromatic ketone and a brominated derivative of 2-
hydroxybenzophenone. Its structure consists of a benzoyl group and a brominated phenol ring,
which are key to its chemical properties and functionality.

e |[UPAC Name: (5-bromo-2-hydroxyphenyl)(phenyl)methanone[1]
e Synonyms: 2-Benzoyl-4-bromophenol[1][2][3]
o Appearance: It is typically found as a light yellow to orange crystalline solid or powder.[1][2]

The unique arrangement of a hydroxyl group ortho to the carbonyl bridge contributes to its
strong intramolecular hydrogen bonding, which is a factor in its notable photostability. This
characteristic makes it a valuable compound in applications requiring UV absorption.[2]
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Physicochemical Data

The quantitative properties of 5-Bromo-2-hydroxybenzophenone are summarized in the table
below. These data are essential for its handling, formulation, and application in various
experimental and industrial protocols.

Property Value References
Molecular Formula C13HoBro: [21[31[41[5]
Molecular Weight 277.11 g/mol [1][5]

277.12 g/mol [2][4]

CAS Number 55082-33-2 [11[2]14]1[5]
Melting Point 105 - 116 °C [1][21[3]
Purity > 98% (HPLC) [2]

Conceptual Workflow for Compound Utilization

The following diagram illustrates a logical workflow for the characterization and potential
application screening of 5-Bromo-2-hydroxybenzophenone. This process is fundamental in
both academic research and industrial product development, ensuring the compound's
suitability and efficacy for its intended use.
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Phase 1: Synthesis & Verification
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5-Bromo-2-hydroxybenzophenone
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\ 4

Purity Assessment
(e.g., HPLC, NMR)
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Phase 3: Application Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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